Cas no 1343395-21-0 (8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol)

• Product Name: 8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol
• CAS No: 1343395-21-0
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5333131
• Update Time: 2025-10-29

8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octan-3-ol, 8-[2-(1H-pyrazol-1-yl)ethyl]-
• 8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol

• Inchi： 1S/C12H19N3O/c16-12-8-10-2-3-11(9-12)15(10)7-6-14-5-1-4-13-14/h1,4-5,10-12,16H,2-3,6-9H2
• InChI Key： JDANMEPBNQLJLO-UHFFFAOYSA-N
• SMILES： C12N(CCN3C=CC=N3)C(CC1)CC(O)C2

Additional information on 8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol

Comprehensive Guide to 8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1343395-21-0)

8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1343395-21-0) is a unique bicyclic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a 8-azabicyclo[3.2.1]octane core, which is a structural motif found in many bioactive compounds. The presence of a 1H-pyrazole moiety further enhances its potential applications in drug discovery and development.

The compound's CAS number 1343395-21-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers and industry professionals often search for 8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol synthesis or 1343395-21-0 applications to explore its utility in various fields. Its structural complexity and functional groups make it a valuable candidate for further investigation.

One of the most intriguing aspects of 8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol is its potential role in central nervous system (CNS) drug development. The 8-azabicyclo[3.2.1]octane scaffold is known to interact with neurotransmitter receptors, making it a promising target for treating neurological disorders. Recent studies have highlighted its relevance in addressing conditions like Parkinson's disease and depression, which are hot topics in modern pharmacology.

In addition to its pharmaceutical applications, 8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol is also explored in organic synthesis and catalysis. The 1H-pyrazole group is a versatile building block in medicinal chemistry, often used to enhance the binding affinity of drug candidates. Researchers frequently inquire about CAS 1343395-21-0 solubility and stability to optimize its use in laboratory settings.

The growing interest in 8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol is reflected in the increasing number of patents and publications. Scientists are particularly keen on understanding its structure-activity relationship (SAR) to design more effective derivatives. Questions like "What are the biological targets of 1343395-21-0?" or "How to purify 8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol?" are commonly searched, indicating a demand for detailed technical information.

Another area of interest is the compound's potential in green chemistry. With the global push toward sustainable practices, researchers are investigating eco-friendly synthesis routes for 8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol. Topics like "biocatalytic synthesis of 1343395-21-0" or "solvent-free reactions for 8-azabicyclo[3.2.1]octane derivatives" are gaining traction in academic and industrial circles.

From a commercial perspective, the demand for 8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol is expected to rise, driven by its diverse applications. Suppliers and manufacturers often list CAS 1343395-21-0 price and purity specifications to cater to the needs of research institutions and pharmaceutical companies. The compound's unique structure ensures it remains a focal point in chemical innovation.

In summary, 8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1343395-21-0) is a multifaceted compound with significant potential in drug discovery, organic synthesis, and sustainable chemistry. Its 8-azabicyclo[3.2.1]octane core and 1H-pyrazole functionality make it a valuable subject for ongoing research. As scientific inquiries continue to grow, this compound is poised to play a pivotal role in advancing chemical and pharmaceutical sciences.